molecular formula C18H16ClN3O6S2 B2913983 3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide CAS No. 886909-05-3

3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide

Cat. No. B2913983
CAS RN: 886909-05-3
M. Wt: 469.91
InChI Key: MQTZIEGGSIRJPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • Synonyms : Bis(4-chlorophenyl)sulphone

Scientific Research Applications

1. Structural Analysis and Docking Studies

Research has focused on the structural analysis and docking studies of compounds similar to the one , such as tetrazole derivatives, which share structural similarities. These compounds have been analyzed using X-ray crystallography to determine their molecular structure, and docking studies have been conducted to understand their interaction with enzymes like cyclooxygenase-2, indicating potential for inhibitor development (Al-Hourani et al., 2015).

2. Alzheimer’s Disease Research

Compounds structurally related to the specified chemical have been synthesized and evaluated as potential drug candidates for Alzheimer's disease. This includes a series of N-substituted derivatives evaluated for enzyme inhibition activity against enzymes like acetylcholinesterase, a target in Alzheimer’s disease therapy (Rehman et al., 2018).

3. Antibacterial Activities

Studies have explored the antibacterial activities of sulfone derivatives containing 1,3,4-oxadiazole moieties. These compounds have shown significant antibacterial effects against pathogens like Xanthomonas oryzaepv. pv. oryzae, indicating potential applications in treating bacterial infections in plants (Shi et al., 2015).

4. Development of Proton Exchange Membranes

The application of sulfone and 1,3,4-oxadiazole-containing compounds in the development of proton exchange membranes for fuel cells has been investigated. These compounds have been found to exhibit excellent thermal, dimensional, and oxidative stability, making them suitable for medium-high temperature fuel cell applications (Xu et al., 2013).

5. Antihypertensive Activity

Research on derivatives of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid has shown potential antihypertensive activity in animal models. This highlights the possibility of using structurally similar compounds in developing antihypertensive drugs (Santilli & Morris, 1979).

6. Anticonvulsant Agents

Studies have synthesized azoles incorporating a sulfonamide moiety, showing significant anticonvulsant effects. This suggests that compounds with similar structures could be developed as anticonvulsant agents (Farag et al., 2012).

properties

IUPAC Name

3-(4-chlorophenyl)sulfonyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16ClN3O6S2/c1-29(24,25)15-4-2-3-12(11-15)17-21-22-18(28-17)20-16(23)9-10-30(26,27)14-7-5-13(19)6-8-14/h2-8,11H,9-10H2,1H3,(H,20,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQTZIEGGSIRJPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16ClN3O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-((4-chlorophenyl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.